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Compound of Interest

Compound Name: 5-Bromopyrimidine

Cat. No.: B023866 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromopyrimidine is a halogenated heterocyclic organic compound that has emerged as a

crucial building block in organic synthesis. Its unique electronic properties and versatile

reactivity make it an indispensable intermediate in the synthesis of a wide array of complex

molecules, particularly in the fields of medicinal chemistry and materials science. This technical

guide provides a comprehensive overview of the properties, synthesis, and key applications of

5-bromopyrimidine, with a focus on its utility in constructing pharmacologically active agents.

Physical and Chemical Properties

5-Bromopyrimidine is a white to off-white crystalline solid at room temperature.[1] It belongs

to the class of substituted pyrimidines, featuring a six-membered aromatic ring with two

nitrogen atoms at positions 1 and 3, and a bromine atom at the 5-position.[1] This substitution

pattern renders the C-Br bond susceptible to a variety of synthetic transformations.
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Property Value Reference

CAS Number 4595-59-9 [1][2][3]

Molecular Formula C4H3BrN2

Molecular Weight 158.98 g/mol

Appearance
White to off-white crystalline

solid

Melting Point 72 - 76 °C

Boiling Point 168 °C

Solubility

Soluble in organic solvents like

ethanol and acetone; sparingly

soluble in water.

Synthesis of 5-Bromopyrimidine
The synthesis of 5-bromopyrimidine is typically achieved through the direct bromination of

pyrimidine or its derivatives. Common brominating agents include bromine in the presence of a

Lewis acid catalyst such as iron(III) bromide. An alternative approach involves the Sandmeyer-

type diazotization of 5-aminopyrimidine, followed by treatment with copper(I) bromide.

Key Synthetic Applications and Experimental
Protocols
The presence of a bromine atom on the electron-deficient pyrimidine ring makes 5-
bromopyrimidine an excellent substrate for a variety of cross-coupling reactions and other

transformations.

Palladium-Catalyzed Cross-Coupling Reactions
The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds

between 5-bromopyrimidine and various boronic acids or their esters. This reaction is widely

used to introduce aryl, heteroaryl, or vinyl substituents at the 5-position of the pyrimidine ring.
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Catalytic Cycle of Suzuki-Miyaura Coupling

Catalytic Cycle of Suzuki-Miyaura Coupling
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Simplified VEGFR Signaling Pathway
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Simplified Aurora Kinase Signaling in Mitosis
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General Workflow for Synthesis and Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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